5-{[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl}-2-methoxybenzamide

• IUPAC Name: 5-[[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H23N3O4S2/c1-23(2)17(16-12-28-19-7-5-4-6-14(16)19)11-22-29(25,26)13-8-9-18(27-3)15(10-13)20(21)24/h4-10,12,17,22H,11H2,1-3H3,(H2,21,24)
• InChI Key: CSUPGTNPBHPCCL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)N)C2=CSC3=CC=CC=C32
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 2034465-68-2

Description

The compound 5-{[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]sulfamoyl}-2-methoxybenzamide features a benzothiophene core linked via a sulfamoyl bridge to a methoxy-substituted benzamide.

Comparison with Similar Compounds

Mobocertinib (Succinate Salt)

Structure: Mobocertinib () contains a pyrimidine-carboxylate core with dimethylaminoethyl and methoxy groups, structurally distinct but sharing functional group similarities. Key Differences:

• Core : Mobocertinib’s pyrimidine-carboxylate vs. benzothiophene-sulfamoyl in the target compound.
• Bioactivity: Mobocertinib is a kinase inhibitor targeting EGFR mutations, while the target compound’s mechanism remains uncharacterized. Molecular Weight: 703.8 g/mol (succinate salt) vs. ~500–550 g/mol (estimated for the target compound). Relevance: Both compounds utilize dimethylaminoethyl and methoxy groups for solubility and target interaction, but divergent cores suggest different therapeutic applications .

Ranitidine Hydrochloride

Structure: Ranitidine () includes a furan-methylthioethyl-nitroethenediamine backbone with a dimethylamino group. Key Differences:

• Core : Ranitidine’s nitroethenediamine vs. benzothiophene-sulfamoyl.
• Application: Ranitidine is an H2 antagonist for gastric acid suppression, contrasting with the target compound’s undetermined use. Functional Groups: Both share sulfur-containing linkages (sulfamoyl vs. methylthio) and dimethylamino groups, but ranitidine’s nitro group confers distinct reactivity .

Sulfonylurea Herbicides ()

Examples : Metsulfuron methyl, ethametsulfuron methyl.
Structure : Triazine-sulfonylurea backbone vs. benzothiophene-sulfamoyl.
Key Differences :

• Bioactivity : Sulfonylureas inhibit plant acetolactate synthase, while the target compound’s activity is unconfirmed.
• Substituents: Methoxy and dimethylamino groups in the target compound vs. triazine and methyl/ethoxy groups in herbicides.

Comparative Data Table

Compound	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	Primary Application	Evidence ID
Target Compound	Benzothiophene-sulfamoyl	Dimethylaminoethyl, methoxybenzamide	~500–550 (est.)	Undetermined
Mobocertinib (succinate salt)	Pyrimidine-carboxylate	Dimethylaminoethyl, methoxy, acryloylamino	703.8	EGFR kinase inhibition
Ranitidine Hydrochloride	Nitroethenediamine	Dimethylamino, methylthio, furan	350.9	H2 receptor antagonism
Metsulfuron Methyl	Triazine-sulfonylurea	Methoxy, methyl, sulfonylurea	381.4	Herbicide (ALS inhibitor)

Research Findings and Functional Group Impact

• Dimethylaminoethyl Group: Enhances solubility and membrane permeability in both the target compound and mobocertinib. In resin cements (), dimethylaminoethyl groups in 2-(dimethylamino) ethyl methacrylate improved polymerization efficiency, suggesting similar roles in drug delivery systems .
• Sulfamoyl/Sulfonyl Linkages : Critical for hydrogen bonding and enzyme inhibition (e.g., sulfonylureas in herbicides). The target compound’s sulfamoyl group may mimic this interaction in biological targets.
• Methoxy Groups : Improve metabolic stability and lipophilicity. In mobocertinib, methoxy groups contribute to binding affinity in kinase pockets .